N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C14H8ClN3O3S2/c15-12-6-5-11(23-12)10-7-22-14(16-10)17-13(19)8-1-3-9(4-2-8)18(20)21/h1-7H,(H,16,17,19)
• InChI Key: ATGZZVGGOSSYOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl)[N+](=O)[O-]
• Molecular Formula: C14H8ClN3O3S2
• Molecular Weight: 365.8 g/mol

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties and has been found to have a wide range of potential applications in various fields of research.

Mechanism of Action

Target of Action

The compound, also known as N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-nitrobenzamide, is a synthetic thiophene derivative . Thiophene derivatives have been reported to possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions . .

Mode of Action

Thiophene derivatives are known to exhibit diverse biological activities such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer

Biochemical Pathways

Given the wide range of therapeutic properties of thiophene derivatives, it can be inferred that multiple biochemical pathways might be affected . These could potentially include pathways related to inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidation, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer .

Result of Action

Given the wide range of therapeutic properties of thiophene derivatives, it can be inferred that the compound might induce a variety of molecular and cellular effects depending on the specific target and biological context .

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide in lab experiments is its unique properties. This compound has been found to have a wide range of potential applications in various fields of research. However, one of the major limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the research on N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide. One potential direction is the development of new drugs based on this compound. Another potential direction is the further study of the mechanism of action of this compound, which may lead to the development of new treatments for various diseases. Additionally, the potential applications of this compound in various fields of research, such as materials science, may also be explored in the future.

Synthesis Methods

The synthesis of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide involves the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl chloride to form 5-chlorothiophene-2-yl chloride. The resulting compound is then reacted with 2-aminothiazole to form N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)thiophene-2-carboxamide. The final step involves the reaction of the compound with nitric acid to form N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide.

Scientific Research Applications

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-nitrobenzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a potential candidate for the development of new drugs.